3,4-Dimethoxy-N-(2,2,2-trifluoroethyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-(2,2,2-trifluoroethyl)benzamide
• InChI: InChI=1S/C11H12F3NO3/c1-17-8-4-3-7(5-9(8)18-2)10(16)15-6-11(12,13)14/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key: XRAPMWAKGVTDGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC(F)(F)F)OC
• Molecular Formula: C11H12F3NO3
• Molecular Weight: 263.21 g/mol

Description

3,4-Dimethoxy-N-(2,2,2-trifluoroethyl)benzamide is a chemical compound with the linear formula C16H14F3NO3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 3,4-Dimethoxy-N-(2,2,2-trifluoroethyl)benzamide is defined by its linear formula C16H14F3NO3. Further structural analysis would require more specific data such as NMR or X-ray crystallography results.

Scientific Research Applications

Synthesis of Advanced Materials

A series of organo-soluble polyamides were synthesized, demonstrating the potential of using semifluorinated aromatic compounds in developing new polymeric materials. These materials exhibited good solubility in organic solvents and showed high thermal stability and mechanical strength, suggesting their utility in high-performance applications (Bera et al., 2012).

Pharmaceutical Applications

The synthesis of novel derivatives with anti-tubercular activity showcases the potential pharmaceutical applications of compounds with similar structural features. The synthesized compounds were evaluated for in vitro anti-tubercular activity against Mycobacterium tuberculosis, with promising activity demonstrated, indicating the relevance of such compounds in drug development (Nimbalkar et al., 2018).

Organocatalysis in Medicinal Chemistry

Research into Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination of triflamide-protected benzylamines, using N-fluoro-2,4,6-trimethylpyridinium triflate as the F(+) source and NMP as a promoter, highlights the role of organocatalysis in medicinal chemistry. This methodology facilitates the conversion of triflamide into a wide range of synthetically useful functional groups, broadening the scope of fluorination protocols in the synthesis of medicinally relevant compounds (Wang et al., 2009).

Advanced Polymeric Materials

Research on the synthesis of polyimides with trifluoromethyl-substituted benzene in the side chain demonstrates the development of materials with good solubility in organic solvents, high thermal stability, and potential applications in electronics due to their low dielectric constants and transparency in the UV-visible spectrum (Liu et al., 2002).